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Compound of Interest

Compound Name: Z-Asp-OH

Cat. No.: B554431

Audience: Researchers, scientists, and drug development professionals.

Introduction

Z-Asp-OH (N-Carbobenzyloxy-L-aspartic acid) is a pivotal building block in peptide synthesis
and medicinal chemistry.[1][2][3] Its benzyloxycarbonyl (Z) protecting group on the amino
terminus allows for the selective formation of peptide bonds, minimizing side reactions during
complex synthesis protocols.[1][2] This document provides a detailed protocol for the
preparation, storage, and handling of Z-Asp-OH stock solutions to ensure reproducibility and
maintain the integrity of the compound for research and development applications.

Properties of Z-Asp-OH

A summary of the key chemical and physical properties of Z-Asp-OH is presented in Table 1.

Table 1: Chemical and Physical Properties of Z-Asp-OH
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Property Value

N-Cbz-aspartic acid, Cbz-Asp-OH, Z-Aspartic
Synonyms )

acid[1]
CAS Number 1152-61-0[1][4]

Molecular Formula

C12H13NOe6[1][4][5]

Molecular Weight 267.24 g/mol [1]

Appearance White to off-white crystalline powder[1][4]
Purity >98%[1]

Melting Point 114-119 °CJ3][5]

Solubility Soluble in DMSO, DMF, methanol; sparingly

soluble in water.[1]

Storage (Solid)

Store at 2-8°C in a tightly sealed container,
protected from light and moisture.[1] For long-

term storage, -20°C is also recommended.[4]

Safety and Handling Precautions

Z-Asp-OH is categorized as an irritant and can be harmful if not handled properly. Adherence
to standard laboratory safety protocols is mandatory.

e Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and
chemical-resistant gloves.[1][5]

« Inhalation: Avoid inhaling the powder.[1][5] Handle in a well-ventilated area or under a
chemical fume hood.

o Contact: Avoid contact with skin and eyes.[1][5] In case of accidental contact, rinse the
affected area thoroughly with water. If eye contact occurs, rinse immediately with plenty of
water and seek medical advice.[5]

 Ingestion: Harmful if swallowed.[5]
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Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a stock solution of Z-Asp-OH. The choice of solvent
is critical for ensuring complete dissolution and stability.

3.1. Recommended Solvents

o Dimethyl Sulfoxide (DMSO): The most common solvent for preparing high-concentration
stock solutions. Z-Asp-OH is soluble in DMSO up to 100 mg/mL (374.21 mM).[4] It is highly
recommended to use newly opened, anhydrous DMSO, as the presence of water can affect
solubility.[4]

e Dimethylformamide (DMF): Another suitable polar organic solvent.[1]
¢ Methanol: Can be used for preparing lower concentration solutions.[1]
3.2. Step-by-Step Protocol

o Equilibrate: Allow the Z-Asp-OH container to reach room temperature before opening to
prevent moisture condensation.

e Weighing: Accurately weigh the desired amount of Z-Asp-OH powder using a calibrated
analytical balance. Perform this in a fume hood to avoid inhalation.

» Solvent Addition: Add the appropriate volume of the chosen solvent (e.g., DMSO) to the vial
containing the Z-Asp-OH powder.

» Dissolution: Vortex the solution to facilitate dissolution. If necessary, use an ultrasonic bath to
ensure the compound is fully dissolved, especially for higher concentrations.[4]

 Verification: Visually inspect the solution to ensure there are no visible particulates. The
solution should be clear.

 Aliquoting: To avoid degradation from repeated freeze-thaw cycles, divide the stock solution
into smaller, single-use aliquots in appropriate sterile tubes.[4]

3.3. Quantitative Data for Stock Solution Preparation
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Table 2 provides the required mass of Z-Asp-OH for preparing stock solutions of common
concentrations.

Table 2: Mass of Z-Asp-OH for Stock Solution Preparation (MW = 267.24 g/mol )

Mass of Z-Asp-OH

Desired Concentration Volume .
Required
1mM 1mL 0.267 mg
5mM 1mL 1.336 mg
10 mM 1mL 2.672 mg
50 mM 1mL 13.362 mg
100 mM 1mL 26.724 mg

Storage and Stability

Proper storage is crucial to maintain the chemical integrity and activity of the Z-Asp-OH stock
solution.

o Short-term Storage: Store aliquots at -20°C for up to one month.[4]

e Long-term Storage: For storage longer than one month, it is recommended to store aliquots
at -80°C, where they are stable for up to six months.[4]

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to product
degradation.[4]

Workflow and Pathway Diagrams

Workflow for Z-Asp-OH Stock Solution Preparation

The following diagram illustrates the standard workflow for preparing a Z-Asp-OH stock
solution.
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Caption: Workflow for preparing and storing Z-Asp-OH stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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